Cas no 2526083-73-6 (tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2526083-73-6
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5657827
• PubChem ID: 165902733
• Update Time: 2025-05-19

tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724207
• 2526083-73-6
• tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)9-8-15(14-13-9)7-5-4-6-12/h8H,4-7,12H2,1-3H3
• InChI Key： GEIBQCZZTATAPJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(CCCCN)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate

Introduction to Tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate (CAS No: 2526083-73-6)

Tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2526083-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both an amine and a carboxylate functional group in its molecular framework enhances its potential utility in drug design and synthesis.

The structural features of tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate make it a versatile intermediate in the development of novel therapeutic agents. The tert-butyl group contributes to steric hindrance, which can be strategically employed to modulate the pharmacokinetic properties of derivatives. Meanwhile, the 4-aminobutyl side chain introduces a nucleophilic center that can participate in further chemical modifications, enabling the synthesis of more complex molecules. The triazole core and the carboxylate moiety further expand its synthetic possibilities, making it a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy against various diseases. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of compounds featuring the triazole scaffold. The specific arrangement of functional groups in tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate positions it as a promising candidate for further exploration in these therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The amine group serves as a handle for conjugation with other biomolecules, such as antibodies or nanoparticles, facilitating drug delivery systems. Additionally, the carboxylate functionality allows for salt formation, which can improve solubility and bioavailability—critical factors in pharmaceutical development. These characteristics make tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate an attractive candidate for preclinical and clinical studies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate for biological activity. Machine learning models can predict binding affinities and metabolic stability with high accuracy, streamlining the drug discovery process. This approach has already been instrumental in identifying lead compounds for various therapeutic targets. By leveraging these computational tools, researchers can accelerate the development of novel derivatives with enhanced pharmacological profiles.

The synthesis of tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate involves multi-step organic reactions that require careful optimization. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes—a strategy that has gained widespread popularity due to its efficiency and selectivity. The subsequent functionalization at the 4-position with an amine and a carboxylate group demands precise control over reaction conditions to avoid unwanted side products.

From a biochemical perspective, the amine and carboxylate groups in tert-butyl 1-(4-aminobutyl)-1H-1,2,3-triazole-4-carboxylate can interact with various biological targets. For instance, the amine group can form hydrogen bonds with amino acid residues in protein active sites, while the carboxylate group can engage in electrostatic interactions. These interactions are crucial for modulating enzyme activity and receptor binding affinity—a key consideration in drug design.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like triazoles in drug development. Their unique structural properties allow them to exhibit diverse biological activities while maintaining good oral bioavailability. This makes them ideal candidates for further optimization into potent therapeutic agents. Tert-butyl 1-(4-aminobutul)-1H-l,l<0x0A>triazole-l(carbonyl)late (CAS No:2526083-l73-l6) is no exception and holds promise as a precursor for future drug candidates.

In conclusion,tert-butYL l(4-aminoButYl)-lH-l,l<0x0A>triazol-e-l(carbonyl)late (CAS No:2526083-l73-l6) represents a significant advancement in medicinal chemistry due to its versatile structure and potential biological applications. Its unique combination of functional groups positions it as a valuable intermediate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,tert-butYL l(4-aminoButYl)-lH-l,l<0x0A>triazol-e-l(carbonyl)late (CAS No:2526083-l73-l6) is poised to play a crucial role in shaping the future of pharmaceutical innovation.